Cas no 147937-38-0 (Pyrimidine,2-(chloromethyl)-5-phenyl-)

• Product Name: Pyrimidine,2-(chloromethyl)-5-phenyl-
• CAS No: 147937-38-0
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 100646
• PubChem ID: 19769455
• Update Time: 2025-04-18

Pyrimidine,2-(chloromethyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-(chloromethyl)-5-phenyl-
• 2-(chloromethyl)-5-phenylPyrimidine
• Pyrimidine, 2-(chloromethyl)-5-phenyl- (9CI)
• AB59441
• FT-0721713
• SCHEMBL9582152
• 147937-38-0
• AKOS017554125

• Inchi： 1S/C11H9ClN2/c12-6-11-13-7-10(8-14-11)9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： LGBLTEWHSBQNDQ-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.04557
• Monoisotopic Mass: 204.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78